Cas no 2680739-86-8 (benzyl N-{3-acetyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate)

• Product Name: benzyl N-{3-acetyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate
• CAS No: 2680739-86-8
• MF: C₁₇H₁₇NO₃S
• MW: 315.386783361435
• CID: 5633408
• PubChem ID: 165920707
• Update Time: 2025-11-06

benzyl N-{3-acetyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680739-86-8
• EN300-28293099
• benzyl N-{3-acetyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamate
• benzyl N-{3-acetyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate

• Inchi： 1S/C17H17NO3S/c1-11(19)15-13-8-5-9-14(13)22-16(15)18-17(20)21-10-12-6-3-2-4-7-12/h2-4,6-7H,5,8-10H2,1H3,(H,18,20)
• InChI Key： AZABWJQWKZRKQR-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C)=O)C2=C1CCC2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.09291458g/mol
• Monoisotopic Mass: 315.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.6Ų

Additional information on benzyl N-{3-acetyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate

Benzyl N-{3-Acetyl-4H,5H,6H-Cyclopentabthiophen-2-yl}Carbamate: A Comprehensive Overview

Benzyl N-{3-Acetyl-4H,5H,6H-Cyclopentabthiophen-2-yl}carbamate (CAS No. 2680739-86-8) is a highly specialized organic compound that has garnered significant attention in the fields of material science and drug delivery systems. This compound is characterized by its unique structure, which combines a benzyl group with a cyclopentabthiophene moiety. The integration of these functional groups imparts exceptional properties, making it a versatile compound with potential applications in various industries.

The molecular structure of benzyl N-{3-Acetyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate is notable for its aromaticity and sulfur-containing ring system. The cyclopentabthiophene core is a fused bicyclic structure that contributes to the compound's stability and electronic properties. Recent studies have demonstrated that this structure can be effectively utilized in the development of advanced materials, such as organic semiconductors and optoelectronic devices. The presence of the acetyl group further enhances the compound's reactivity and compatibility with various chemical processes.

One of the most promising applications of this compound lies in its potential as a precursor for the synthesis of novel materials. Researchers have explored its use in creating self-assembled monolayers (SAMs), which are critical components in nanotechnology and surface engineering. The ability of this compound to form stable SAMs has been validated through extensive experimentation, highlighting its suitability for applications in sensors, catalysis, and drug delivery systems.

In addition to its material science applications, benzyl N-{3-Acetyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate has shown potential in the field of pharmacology. Its unique chemical structure allows for controlled drug release mechanisms, making it an ideal candidate for targeted drug delivery systems. Recent studies have demonstrated that this compound can be used as a biocompatible carrier for therapeutic agents, ensuring prolonged drug efficacy while minimizing side effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the cyclopentabthiophene ring system and subsequent functionalization with the benzyl group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process. These methods not only enhance yield but also ensure the scalability of the synthesis procedure for industrial applications.

From an environmental standpoint, benzyl N-{3-Acetyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate exhibits favorable biodegradation characteristics under specific conditions. This makes it an eco-friendly alternative to traditional materials in certain applications. Ongoing research is focused on further improving its biocompatibility and degradability to align with sustainable development goals.

In conclusion, benzyl N-{3-Acetyl-4H,5H,6H-cyclopentabthiophen-2-yl}carbamate (CAS No. 2680739-86-8) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure and functional properties make it a valuable asset in both academic research and industrial innovation. As advancements in synthetic methodologies and material characterization continue to unfold, this compound is poised to play an increasingly significant role in shaping future technologies.